Cas no 2228138-10-9 (3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid)

• Product Name: 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid
• CAS No: 2228138-10-9
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 6485249
• PubChem ID: 165633644
• Update Time: 2025-10-30

3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid
• EN300-1955784
• 2228138-10-9

• Inchi： 1S/C10H9F3O2/c1-6-2-7(4-8(11)3-6)10(12,13)5-9(14)15/h2-4H,5H2,1H3,(H,14,15)
• InChI Key： LYTLASDIRRSVNJ-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=C(C=C(C)C=1)F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid

Introduction to 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid (CAS No. 2228138-10-9)

3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228138-10-9, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to modulate the pharmacokinetic and pharmacodynamic properties of potential drug candidates. The structural motif of this molecule, featuring a difluoro-substituted propanoic acid moiety linked to a fluoro-methylphenyl group, positions it as a promising scaffold for further derivatization and exploration in drug discovery.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to the unique electronic and steric effects that fluorine exerts on molecular interactions. Fluorine atoms are relatively small and electronegative, which allows them to influence the shape, polarity, and metabolic stability of drug candidates. In particular, C-F bonds are known for their strength and rigidity, contributing to improved binding affinities and resistance to enzymatic degradation. The presence of multiple fluorine atoms, as seen in 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid, can further enhance these effects, making it an attractive candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently identify and optimize fluorinated compounds with desirable biological activities. The structural features of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid make it a candidate for various therapeutic applications, including but not limited to anti-inflammatory, anticancer, and antimicrobial agents. The fluoro-methylphenyl group is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets such as enzymes and receptors. This moiety is often found in approved drugs where its presence contributes to improved efficacy and selectivity.

The synthesis of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key synthetic strategies often include fluorination reactions, cross-coupling reactions, and carboxylic acid functionalization. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has facilitated the introduction of fluorine atoms into complex molecular frameworks with high precision. These synthetic methodologies are critical for producing compounds like 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid in sufficient quantities for further biological evaluation.

In the realm of drug discovery, the biological activity of a compound is often determined by its ability to interact with specific targets within living systems. The unique structural features of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid, particularly the combination of fluoro-substituted groups and aromatic rings, suggest potential interactions with proteins and enzymes involved in critical biological pathways. For instance, the fluoro-methylphenyl moiety may mimic natural substrates or bind preferentially to certain enzyme active sites due to its steric and electronic properties. Such interactions could lead to the development of novel inhibitors or modulators with therapeutic potential.

Recent studies have highlighted the importance of fluorinated compounds in addressing unmet medical needs. For example, fluorinated analogs of existing drugs have been shown to exhibit enhanced bioavailability and prolonged half-lives due to modifications in their metabolic profiles. The structural complexity of 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid positions it as a valuable building block for generating libraries of derivatives that can be screened for novel biological activities. High-throughput screening technologies combined with structure-based drug design approaches are being leveraged to accelerate the discovery process.

The pharmacokinetic properties of fluorinated compounds are also influenced by their solubility in both polar and non-polar environments. The balance between hydrophilicity and lipophilicity is crucial for determining whether a compound will be efficiently absorbed, distributed, metabolized, or excreted (ADME). The presence of fluoro-substituted groups can modulate these properties by affecting both electronic distributions and steric hindrance around the molecule. Understanding these relationships is essential for optimizing lead compounds like 3,3-difluoro-3-(3-fluoro-5-methylphenyl)propanoic acid into viable drug candidates.

From a regulatory perspective, the synthesis and handling of fluorinated compounds must adhere to stringent safety guidelines due to their unique chemical properties. While not classified as hazardous materials under current regulations, proper handling procedures are necessary to ensure worker safety during laboratory operations involving these substances. This includes adequate ventilation systems、personal protective equipment (PPE), and waste disposal protocols designed specifically for organic fluorides.

The future prospects for CAS No 2228138-10-9 lie in its potential application across multiple therapeutic areas。 As research continues，the development of innovative synthetic methodologies will enable access to increasingly complex fluorinated molecules，expanding their utility in drug discovery programs worldwide。 Collaborative efforts between academia、industry，and regulatory agencies will be instrumental in translating laboratory findings into clinical applications that benefit patients globally。